Cas no 2228822-52-2 (3-(5-methyl-1,2-oxazol-3-yl)oxolane-2,5-dione)

• Product Name: 3-(5-methyl-1,2-oxazol-3-yl)oxolane-2,5-dione
• CAS No: 2228822-52-2
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 5866062
• PubChem ID: 165880614
• Update Time: 2025-05-22

3-(5-methyl-1,2-oxazol-3-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1,2-oxazol-3-yl)oxolane-2,5-dione
• EN300-1815860
• 2228822-52-2

• Inchi： 1S/C8H7NO4/c1-4-2-6(9-13-4)5-3-7(10)12-8(5)11/h2,5H,3H2,1H3
• InChI Key： GPYJQBJEGLXAPV-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 181.03750770g/mol
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.4Ų

Additional information on 3-(5-methyl-1,2-oxazol-3-yl)oxolane-2,5-dione

3-(5-Methyl-1,2-Oxazol-3-Yl)Oxolane-2,5-Dione

3-(5-Methyl-1,2-Oxazol-3-Yl)Oxolane-2,5-Dione is a compound with the CAS Registry Number No. 22888794, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinone derivatives, which are known for their versatile applications in drug design and material science. The structure of this compound is characterized by a fused oxazole ring system and a diketone moiety, making it a unique candidate for various chemical transformations and biological evaluations.

The synthesis of 3-(5-Methyl-1,2-Oxazol-3-Yl)Oxolane-2,5-Dione typically involves multi-step reactions that exploit the reactivity of oxazole rings and diketones. Recent studies have highlighted the use of microwave-assisted synthesis techniques to enhance the efficiency and yield of this compound. Researchers have also explored the use of transition metal catalysts to facilitate key steps in its preparation, such as cyclization and functional group transformations.

One of the most promising applications of 3-(5-Methyl-1,2-Oxazol-3-Yl)Oxolane-2,5-Dione lies in its potential as a building block for more complex molecules with bioactive properties. For instance, this compound has been employed in the construction of heterocyclic frameworks that exhibit anti-inflammatory and anticancer activities. A study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation pathways, making them potential candidates for drug development.

In addition to its pharmacological applications, 3-(5-Methyl-1,2-Oxazol-3-Yl)Oxolane-2,5-Dione has shown promise in materials science. Its rigid structure and conjugated system make it suitable for use in organic electronics. Recent research has explored its incorporation into organic light-emitting diodes (OLEDs), where it serves as a hole transport material due to its excellent charge transport properties.

The environmental impact of 3-(5-Methyl-1,2-Oxazol-3-Yl)Oxolane-2,5-Dione has also been a topic of interest. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its large-scale production and application. However, further research is needed to optimize its environmental profile and ensure sustainable manufacturing practices.

Looking ahead, the development of novel synthetic routes for 3-(5-Methyl-1,2-Oxazol-3-Yl)Oxolane-2,5-Dione remains a priority for researchers. The integration of green chemistry principles into its synthesis could significantly reduce waste and energy consumption. Moreover, exploring its interactions with biological systems at the molecular level could unlock new therapeutic applications.

In conclusion, 3-(5-Methyl-1,2-Oxazol